1-phenyl-4,5,6,7-tetrahydro-1H-benzimidazole-2-thiol
Description
PTHBI is a heterocyclic compound that has a benzimidazole ring and a thiol group. It is a white to off-white crystalline powder that is soluble in water and organic solvents. PTHBI has been studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Medicinal Chemistry
Benzimidazole derivatives, including “1-phenyl-4,5,6,7-tetrahydro-1H-benzimidazole-2-thiol”, are of wide interest in medicinal chemistry due to their diverse biological and clinical applications . They are structural isosters of naturally occurring nucleotides, which allows them to interact easily with the biopolymers of the living system .
Anticancer Applications
Benzimidazole derivatives have been found to exhibit anticancer properties . They can inhibit various enzymes involved in cancer progression, making them potential candidates for cancer treatment .
Antimicrobial Applications
Benzimidazole compounds have shown significant antimicrobial activity . They can inhibit the growth of various bacteria and fungi, making them useful in the development of new antimicrobial drugs .
Antiparasitic Applications
Benzimidazole derivatives are known for their antiparasitic properties . They can inhibit the growth of various parasites, which makes them potential candidates for the development of antiparasitic drugs .
Analgesic Applications
Benzimidazole compounds have been found to exhibit analgesic (pain-relieving) properties . This makes them potential candidates for the development of new analgesic drugs .
Antiviral Applications
Benzimidazole derivatives have shown significant antiviral activity . They can inhibit the replication of various viruses, making them useful in the development of new antiviral drugs .
Antihistamine Applications
Benzimidazole compounds have been found to exhibit antihistamine properties . They can inhibit the action of histamine, a compound that is involved in local immune responses and acts as a neurotransmitter. This makes them potential candidates for the development of new antihistamine drugs .
Neurological, Endocrinological, and Ophthalmological Applications
Benzimidazole derivatives have been found to have applications in neurological, endocrinological, and ophthalmological drugs . They can interact with various receptors and enzymes in the nervous and endocrine systems, making them potential candidates for the development of drugs for these systems .
properties
IUPAC Name |
3-phenyl-4,5,6,7-tetrahydro-1H-benzimidazole-2-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2S/c16-13-14-11-8-4-5-9-12(11)15(13)10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2,(H,14,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OUQLDCQVKASCIK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)NC(=S)N2C3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[4-(1H-tetrazol-1-yl)phenoxy]acetic acid](/img/structure/B1351681.png)
![5-Chloro-2-[(4-chlorobenzyl)oxy]benzaldehyde](/img/structure/B1351713.png)
![N-(benzoyloxy)-N-{[4-(4-chlorophenoxy)-3-nitrophenyl]methylene}amine](/img/structure/B1351736.png)
